Azoimidazole functionalized Ni-porphyrins for molecular spin switching and light responsive MRI contrast agents†
Dalton Transactions Pub Date: 2016-06-16 DOI: 10.1039/C6DT01727D
Abstract
Azo-N-methylimidazole functionalized Ni(II)porphyrins were rationally designed and synthesized and their performance as molecular spin switches was investigated. They perform intramolecular light-driven coordination-induced spin state switching (LD-CISSS) in the presence of water and therefore are an important step towards spin switches for medicinal applications, particularly functional MRI contrast agents.
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